2-(Benzylthio)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-benzylsulfanyl-1-[3-(5-fluoropyrimidin-2-yl)oxypyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C17H18FN3O2S/c18-14-8-19-17(20-9-14)23-15-6-7-21(10-15)16(22)12-24-11-13-4-2-1-3-5-13/h1-5,8-9,15H,6-7,10-12H2
• InChI Key: GCSXXASTMIZXBU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=N2)F)C(=O)CSCC3=CC=CC=C3
• Molecular Formula: C17H18FN3O2S
• Molecular Weight: 347.4 g/mol

Description

2-(Benzylthio)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. This compound belongs to the class of pyrrolidin-1-yl compounds and is a potent inhibitor of certain enzymes.

Scientific Research Applications

Synthesis and Evaluation in Medicinal Chemistry

• Research on pyridazinone derivatives, which are structurally related to 2-(benzylthio)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone, has demonstrated their potential as potent antioxidants. These compounds were synthesized and evaluated for their in vitro antioxidant activity using DPPH and hydrogen peroxide scavenging activity assays. Molecular docking studies were also conducted to explore their interaction with proteins like cyclin-dependent kinase and DNA-hexamer ATGCAT (Mehvish & Kumar, 2022).

Process Development in Organic Chemistry

• The synthesis of voriconazole, which contains a similar fluoro-pyrimidinyl component, involved the careful examination of diastereocontrol and stereochemistry. This study illustrates the complex organic synthesis processes and the importance of stereochemistry in the development of therapeutically relevant compounds (Butters et al., 2001).

Synthesis and Characterization of Derivatives

• Research on thienothiophene derivatives, closely related to the compound , involved the synthesis and reaction of enaminone derivatives with amino derivatives to produce bis-pyrimidine, bis-pyrazole, and other bis-heterocyclic compounds. These studies contribute to the understanding of chemical reactions and molecular structure (Mabkhot, Al-Majid, & Alamary, 2011).

Application in Photophysical Studies

• The synthesis of poly-functionalized nicotinonitriles incorporating pyrene and fluorene moieties, through a domino four-component condensation reaction, is another relevant area. This research highlights the application of similar compounds in the development of materials with unique photophysical properties, potentially useful in materials science (Hussein, El Guesmi, & Ahmed, 2019).

In Organocatalysis and Drug Development

• Research on spiro[pyrrolidin-3,3'-oxindoles], which share a structural similarity with the compound , has been conducted to develop drugs with biological activity. These compounds were synthesized with high enantiopurity and structural diversity, showcasing the importance of organocatalysis in drug development (Chen et al., 2009).